Cas no 603-36-1 (Triphenylantimony)

• Product Name: Triphenylantimony
• CAS No: 603-36-1
• MF: C₁₈H₁₅Sb
• MW: 353.071707010269
• MDL: MFCD00003000
• CID: 38720
• PubChem ID: 24889648
• Update Time: 2025-05-20

Triphenylantimony Chemical and Physical Properties

Names and Identifiers

• Triphenylantimony
• Triphenylstibine
• Triphenylantimony(III)
• triphenylstibane
• AntiMonytriphenyl
• Stibine, triphenyl-
• Trifenylstibin
• Triphenyl stibine
• Trifenylstibin [Czech]
• G1X1263AMM
• HVYVMSPIJIWUNA-UHFFFAOYSA-N
• Triphenyl-stibane
• NSC2844
• Stibine, triphenyl
• Antimony(III)triphenyl
• PubChem13701
• ANTIMONY TRIPHENYL
• WLN: R-SB-R&R
• DSSTox_CID_30841
• DSSTox_GSID_52269

• MDL： MFCD00003000
• Inchi： 1S/3C6H5.Sb/c3*1-2-4-6-5-3-1;/h3*1-5H;
• InChI Key： HVYVMSPIJIWUNA-UHFFFAOYSA-N
• SMILES： [Sb](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3608108

Computed Properties

• Exact Mass: 352.02100
• Monoisotopic Mass: 352.021193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 1,434 g/cm3
• Melting Point: 52.0 to 55.0 deg-C
• Boiling Point: 377 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6948
• Solubility: <0.001g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.46040
• Solubility: Not available

Triphenylantimony Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H332,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3467
• WGK Germany：2
• Hazard Category Code： 20/22-51/53
• Safety Instruction： S61
• RTECS：WJ1400000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/22; R51/53
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Triphenylantimony

Triphenylantimony (CAS No. 603-36-1): A Comprehensive Overview

Triphenylantimony (CAS No. 603-36-1) is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound, also referred to as triphenylstibine, is a trivalent antimony derivative with the molecular formula Sb(C₆H₅)₃. Its unique chemical properties make it a valuable material in fields such as electronics, catalysis, and materials science. Recent advancements in research have further highlighted its potential applications, particularly in the development of novel materials and devices.

The synthesis of triphenylantimony typically involves the reaction of antimony metal with phenyl compounds under specific conditions. This process often requires precise control over temperature and pressure to ensure high purity of the final product. The resulting compound exhibits a crystalline structure with a melting point of approximately 175°C, making it suitable for various high-temperature applications. Its electronic properties, including its ability to act as a semiconductor, have been extensively studied, particularly in the context of organic electronics.

One of the most promising areas of research involving triphenylantimony is its application in organic light-emitting diodes (OLEDs). Recent studies have demonstrated that this compound can significantly enhance the efficiency and stability of OLEDs by acting as an electron transport layer. This is attributed to its excellent charge transport properties and compatibility with organic semiconductors. Moreover, its ability to form self-assembled monolayers has opened new avenues for its use in nanotechnology and surface modification.

In addition to its electronic applications, triphenylantimony has also been explored for its catalytic properties. Researchers have found that this compound can serve as an effective catalyst in various organic reactions, including cross-coupling reactions and polymerization processes. Its ability to facilitate these reactions under mild conditions makes it a valuable tool in green chemistry and sustainable manufacturing.

The environmental impact of triphenylantimony has also been a topic of interest. Studies have shown that this compound exhibits low toxicity compared to other antimony-based compounds, making it a safer alternative in certain industrial applications. However, further research is needed to fully understand its long-term environmental effects and potential for bioaccumulation.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of triphenylantimony. By employing density functional theory (DFT) calculations, scientists have been able to predict its behavior in various chemical environments, paving the way for the design of new materials with tailored properties.

In conclusion, triphenylantimony (CAS No. 603-36-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key material for future technological innovations. As ongoing studies continue to uncover new potential uses, triphenylantimony is poised to play an increasingly important role in both academic research and industrial applications.